Cas no 1361822-55-0 (3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile
• CAS No: 1361822-55-0
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912730
• Update Time: 2025-06-13

3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-14-12(6-9(4-5-17)8-18-14)11-7-10(15)2-3-13(11)16/h2-3,6-8H,4H2,1H3
• InChI Key： AFEGVJHTSRJBBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC=C(CC#N)C=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile

Introduction to 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361822-55-0)

3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile, with the CAS number 1361822-55-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a dichlorophenyl group and a methoxy substituent on the pyridine ring, along with a cyano group attached to an acetyl moiety.

The chemical structure of 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile can be represented as follows:

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 2-chloro-5-cyanoacetophenone with 3-chloro-4-methoxypyridine, followed by further functional group modifications to achieve the desired product. The detailed synthetic protocols have been extensively documented in the literature, providing a robust foundation for researchers to explore its properties and applications.

In terms of physical and chemical properties, 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile is a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physical characteristics have been determined through various analytical techniques, including differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA).

The biological activity of 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile has been the subject of numerous studies. Recent research has shown that this compound possesses potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Moreover, the compound has been evaluated for its cytotoxic effects on various cancer cell lines. A study conducted by researchers at the National Institutes of Health found that 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile exhibits selective cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3), while showing minimal toxicity to normal cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its potential therapeutic applications, 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile has also been investigated for its use as a probe molecule in chemical biology studies. Its unique structural features make it an ideal candidate for exploring protein-ligand interactions and identifying novel targets for drug discovery. For example, a recent study published in Chemical Biology & Drug Design utilized this compound as a tool to investigate the binding affinity and selectivity of specific protein targets involved in neurodegenerative diseases.

The safety profile of 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile is another important aspect that has been thoroughly examined. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, as with any new chemical entity, further preclinical and clinical evaluations are necessary to ensure its safety and efficacy in human subjects.

In conclusion, 3-(2,5-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361822-55-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or probe molecule. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.